4,5,5,5-Tetramethoxypentan-2-one

• CAS No.: 61203-81-4
• Molecular Formula: C9H18O5
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 4,5,5,5-tetramethoxypentan-2-one
• InChI: InChI=1S/C9H18O5/c1-7(10)6-8(11-2)9(12-3,13-4)14-5/h8H,6H2,1-5H3
• InChI Key: OTDLZJAJSDPIRU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC(C(OC)(OC)OC)OC

Description

4,5,5,5-Tetramethoxypentan-2-one is an organic compound with the molecular formula C9H18O5 It is a ketone with four methoxy groups attached to the carbon chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,5,5,5-Tetramethoxypentan-2-one typically involves the reaction of a suitable precursor with methanol in the presence of an acid catalyst. One common method is the reaction of 4,5,5,5-tetramethoxypentanal with methanol under acidic conditions to yield the desired ketone. The reaction is usually carried out at room temperature and requires careful control of the reaction conditions to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of continuous flow reactors to optimize the reaction conditions and increase the efficiency of the process. The use of advanced purification techniques, such as distillation and crystallization, is essential to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

4,5,5,5-Tetramethoxypentan-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction of the ketone group can yield alcohols.

Substitution: The methoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Substitution reactions may involve reagents like halogens or nucleophiles under acidic or basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

4,5,5,5-Tetramethoxypentan-2-one has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound may be used in studies involving enzyme interactions and metabolic pathways.

Medicine: Research into potential pharmaceutical applications, such as drug development and delivery systems.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 4,5,5,5-Tetramethoxypentan-2-one exerts its effects depends on its interaction with specific molecular targets. In biological systems, it may interact with enzymes or receptors, influencing metabolic pathways and cellular processes. The exact mechanism of action can vary based on the context of its use and the specific targets involved.

Comparison with Similar Compounds

Similar Compounds

4,4,5,5-Tetramethoxypentan-2-one: Similar structure but with different positioning of methoxy groups.

4,5,5,5-Tetramethoxyhexan-2-one: Similar structure with an additional carbon in the chain.

4,5,5,5-Tetramethoxybutan-2-one: Similar structure with one less carbon in the chain.

Uniqueness

4,5,5,5-Tetramethoxypentan-2-one is unique due to its specific arrangement of methoxy groups and the ketone functional group. This unique structure imparts distinct chemical and physical properties, making it valuable for specific applications in research and industry.